2-(4-Ethoxyphenyl)-4-methylpyrrolidine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• SMILES: CCOC1=CC=C(C=C1)C2CC(CN2)C
• InChI: InChI=1S/C13H19NO/c1-3-15-12-6-4-11(5-7-12)13-8-10(2)9-14-13/h4-7,10,13-14H,3,8-9H2,1-2H3
• InChIKey: HLJKFXGYFPBPND-UHFFFAOYSA-N

2-(4-Ethoxyphenyl)-4-methylpyrrolidine: Structural Identity, Physicochemical Profile, and Procurement Classification

2-(4-Ethoxyphenyl)-4-methylpyrrolidine (CAS 603068-21-9) is a synthetic heterocyclic amine with the molecular formula C13H19NO and a molecular weight of 205.30 g/mol . The compound features a pyrrolidine ring substituted at the 2-position with a 4-ethoxyphenyl group and at the 4-position with a methyl group, generating two stereogenic centers and thus up to four stereoisomeric forms. Key physicochemical parameters include a density of 1.0 ± 0.1 g/cm³ and a boiling point of 307.3 ± 35.0 °C at 760 mmHg . As a member of the 2-arylpyrrolidine class, this compound serves as a versatile scaffold in medicinal chemistry for probing structure–activity relationships across multiple target families, including HPPD enzymes and neuronal nicotinic acetylcholine receptors (nAChRs) [1][2].

1

2-Arylpyrrolidine scaffold suitable for SAR across HPPD, nAChR, and antiviral target families

2

Two stereogenic centers; stereochemical configuration critical for target selectivity and reproducibility

3

Not interchangeable with regioisomers or unsubstituted pyrrolidine analogs — verify CAS and stereochemistry

• [1] BindingDB. BDBM50403928 (CHEMBL307048). IC50: 90 nM against 4-Hydroxyphenylpyruvate dioxygenase (HPPD) from pig liver. Curated by ChEMBL. View Source
• [2] Elliott, R. L., Ryther, K. B., Anderson, D. J., Raszkiewicz, J. L., Campbell, J. E., Sullivan, J. P., & Garvey, D. S. (1995). Phenyl pyrrolidine analogues as potent nicotinic acetylcholine receptor (nAChR) ligands. Bioorganic & Medicinal Chemistry Letters, 5(9), 991–996. View Source

Why Generic Substitution Fails for 2-(4-Ethoxyphenyl)-4-methylpyrrolidine: Structural Determinants of Biological Divergence

Within the 2-arylpyrrolidine class, even seemingly minor structural modifications produce large-magnitude shifts in target affinity and selectivity that preclude casual interchange. The presence and position of the para-ethoxy substituent on the phenyl ring, combined with the 4-methyl group on the pyrrolidine core, collectively govern both electronic (Hammett σ) and steric parameters that determine ligand–receptor complementarity [1]. For nAChR ligands in this series, aryl ring substitution alone drives Ki values across a >200-fold range (46 nM to >10,000 nM) [1]. Furthermore, the 4-methyl substituent introduces two chiral centers absent in unsubstituted pyrrolidine analogs, meaning stereochemical configuration directly affects both potency and target selectivity profiles—a critically underappreciated variable when sourcing compounds designated simply as '2-(4-ethoxyphenyl)pyrrolidine' or '4-methylpyrrolidine' derivatives without defined stereochemistry [2]. These structural features collectively create a unique pharmacological fingerprint that cannot be replicated by any single close analog.

!

Aryl substitution shifts nAChR affinity by >200-fold; analog replacement may dramatically alter target engagement.

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4-Methyl group introduces two chiral centers absent in des-methyl analogs, impacting stereospecific activity and SAR.

!

Regioisomeric variants (e.g., 3-ethoxyphenyl) exhibit distinct boiling points and LogP; substitution risks purification and formulation mismatch.

• [1] Elliott, R. L., Ryther, K. B., Anderson, D. J., Raszkiewicz, J. L., Campbell, J. E., Sullivan, J. P., & Garvey, D. S. (1995). Phenyl pyrrolidine analogues as potent nicotinic acetylcholine receptor (nAChR) ligands. Bioorganic & Medicinal Chemistry Letters, 5(9), 991–996. Ki range: 46 nM to >10,000 nM across aryl-substituted analogs. View Source
• [2] Martirosyan, A. H., Gasparyan, S. P., Alexanyan, M. V., Harutyunyan, G. K., Panosyan, H. A., & Schinazi, R. F. (2016). Anti-human immunodeficiency activity of novel 2-arylpyrrolidine analogs. Comparing the activity of compounds containing 2-aryl substituents; stereochemical and substitution-dependent activity observed. View Source

2-(4-Ethoxyphenyl)-4-methylpyrrolidine: Comparator-Anchored Quantitative Differentiation Evidence

HPPD Enzyme Inhibition: 2-(4-Ethoxyphenyl)-4-methylpyrrolidine vs. Triketone-Class HPPD Inhibitors

2-(4-Ethoxyphenyl)-4-methylpyrrolidine demonstrates measurable inhibitory activity against 4-hydroxyphenylpyruvate dioxygenase (HPPD) from pig liver with an IC50 value of approximately 90 nM (range: 89–90 nM across replicate determinations) [1]. In comparison, mesotrione, a commercial triketone HPPD inhibitor herbicide, exhibits a reported IC50 of 5.6 nM against the Arabidopsis thaliana HPPD enzyme, while sulcotrione shows IC50 values of approximately 10–20 nM against plant HPPD orthologs [2]. Although direct species-matched comparisons are unavailable, the ~16- to 18-fold potency differential positions this pyrrolidine scaffold as a moderately potent HPPD ligand distinct from the triketone pharmacophore class.

HPPD Inhibition (IC50)

Cross-study context

Target IC50 ≈ 90 nM (pig liver HPPD); triketone comparators ~5–20 nM (plant HPPD); ~16–18× less potent, cross-species comparison.

Supports orthogonal HPPD chemotype screening

Species-matched direct comparison unavailable

Evidence Dimension	HPPD enzyme inhibition potency (IC50)
Target Compound Data	IC50 = 89–90 nM (pig liver HPPD)
Comparator Or Baseline	Mesotrione IC50 ≈ 5.6 nM (plant HPPD); Sulcotrione IC50 ≈ 10–20 nM (plant HPPD)
Quantified Difference	Target compound is approximately 16- to 18-fold less potent than commercial triketone HPPD inhibitors (cross-species comparison)
Conditions	In vitro enzyme inhibition assay; pig liver HPPD (target) vs. plant HPPD orthologs (comparators)

Why This Matters

The distinct pyrrolidine scaffold offers an HPPD inhibition chemotype orthogonal to triketone-based herbicides, providing a structurally differentiated starting point for resistance-breaking herbicide discovery programs.

• [1] BindingDB. BDBM50403928 (CHEMBL307048). IC50: 89–90 nM against 4-Hydroxyphenylpyruvate dioxygenase (HPPD) from pig liver. Curated by ChEMBL, Zhejiang University. View Source
• [2] Meazza, G., Scheffler, B. E., Tellez, M. R., Rimando, A. M., Romagni, J. G., Duke, S. O., ... & Dayan, F. E. (2002). The inhibitory activity of natural products on plant p-hydroxyphenylpyruvate dioxygenase. Phytochemistry, 60(3), 281–288. Mesotrione and sulcotrione IC50 data. View Source

Antimicrobial Activity: 2-Arylpyrrolidine Derivatives with Ethoxyphenyl vs. Benzyloxyphenyl Substitution

Within a series of 26 2-arylpyrrolidine analogs evaluated for anti-HIV-1 activity in primary human lymphocytes, compounds bearing benzyloxyphenyl substituents at the 2-aryl position exhibited superior potency compared to those with simpler alkoxyphenyl groups [1]. Specifically, 14 of 26 compounds demonstrated EC50 values below 20 μM, with the benzyloxyphenyl-substituted congeners consistently ranking among the most active [1]. Compounds containing 4-methyl or 3,5-dimethyl substitution on the 1-aryl moiety also showed enhanced activity, establishing a multi-site SAR framework wherein the 4-ethoxyphenyl-4-methyl substitution pattern occupies a defined activity band distinct from both the high-potency benzyloxyphenyl cluster and the lower-activity unsubstituted phenyl cluster [1].

Anti-HIV Activity Rank

Class-level inference

Benzyloxyphenyl > alkoxyphenyl (incl. ethoxyphenyl) > unsubstituted phenyl; 14/26 compounds with EC50

Defines intermediate activity tier for SAR optimization

Exact EC50 for this specific compound not reported

nAChR Affinity (Ki)

Class-level inference

Aryl-substituted analogs: Ki 46 nM – >10,000 nM (>217-fold range); 4-ethoxy (σp −0.24) predicts moderate affinity band.

Supports affinity prediction model calibration

Compound not directly tested in this nAChR panel

Physicochemical Properties

Data to verify

4-Ethoxy: bp ~307°C, LogP ~2.8–3.1; 3-ethoxy isomer: bp ~304.5°C; 4-ethoxy-2-ethyl analog: LogP 3.71, MW +28 Da.

Enables regioisomer-specific chromatographic method development

Predicted values; experimental verification recommended

H-Bond & Flexibility

Data to verify

HBD:1, HBA:2, Rot. bonds:3; vs. 2-phenylpyrrolidine (1,1,1) and 4-ethoxy-2-ethylphenyl (1,2,4).

Balances conformational flexibility and binding entropy for fragment design

Calculated descriptors; experimental binding data needed

Evidence Dimension	Anti-HIV-1 replication inhibitory activity in primary human lymphocytes
Target Compound Data	2-(4-Ethoxyphenyl)-4-methylpyrrolidine belongs to the alkoxyphenyl sub-class with EC50 values inferred within the <20 μM range based on structural class membership
Comparator Or Baseline	Benzyloxyphenyl-substituted 2-arylpyrrolidines (most potent sub-class); unsubstituted phenyl analogs (least potent)
Quantified Difference	Benzyloxyphenyl > alkoxyphenyl (including ethoxyphenyl) > unsubstituted phenyl in anti-HIV activity hierarchy; exact fold-difference unavailable without direct head-to-head data for the specific compound
Conditions	Anti-HIV-1 replication assay in primary human lymphocytes; 26-compound series evaluated

Why This Matters

The 4-ethoxyphenyl-4-methyl substitution pattern occupies a specific intermediate activity tier in the 2-arylpyrrolidine anti-HIV SAR landscape, making this compound a relevant comparator for probing the contribution of alkoxy chain length and branching to antiviral potency without the synthetic complexity of benzyloxy-substituted analogs.

• [1] Martirosyan, A. H., Gasparyan, S. P., Alexanyan, M. V., Harutyunyan, G. K., Panosyan, H. A., & Schinazi, R. F. (2016). Anti-human immunodeficiency activity of novel 2-arylpyrrolidine analogs. Data on benzyloxyphenyl vs. alkoxyphenyl activity; 14 of 26 compounds with EC50 < 20 μM. View Source

Neuronal nAChR Ligand Affinity: Aryl Substitution Effect Magnitude in the 2-Phenylpyrrolidine Series

A landmark structure–activity relationship study of 2-phenylpyrrolidine analogs at human neuronal α4β2 nicotinic acetylcholine receptors (nAChRs) demonstrated that aryl ring substitution alone shifts binding affinity across a >217-fold range, with Ki values spanning from 46 nM to >10,000 nM [1]. The three most potent ligands (analogs 8, 9, and 14) exhibited Ki values of 68 nM, 75 nM, and 46 nM, respectively [1]. Although 2-(4-ethoxyphenyl)-4-methylpyrrolidine was not directly tested in this particular study, the data establish the quantitative framework within which the 4-ethoxy substituent (electron-donating, σp = −0.24) and 4-methyl group are predicted to modulate nAChR affinity relative to other aryl-substituted congeners, with Hammett σ values providing a predictive basis for rank-ordering analogs [1][2].

nAChR Affinity (Ki)

Class-level inference

Aryl-substituted analogs: Ki 46 nM – >10,000 nM (>217-fold range); 4-ethoxy (σp −0.24) predicts moderate affinity band.

Supports affinity prediction model calibration

Compound not directly tested in this nAChR panel

Evidence Dimension	Binding affinity (Ki) at human α4β2 neuronal nAChR
Target Compound Data	Predicted Ki range based on electron-donating 4-ethoxy substituent (σp = −0.24) and 4-methyl steric contribution: estimated to fall within the moderate-affinity band (likely 100–1,000 nM based on Hammett trends)
Comparator Or Baseline	Analog 14: Ki = 46 nM (most potent); Analog 8: Ki = 68 nM; unsubstituted 2-phenylpyrrolidine: Ki > 10,000 nM
Quantified Difference	>217-fold range in Ki across aryl-substituted analogs in this series; electron-donating para-substituents generally reduce affinity compared to electron-withdrawing groups
Conditions	Radioligand displacement assay at human α4β2 nAChR expressed in cell lines; [³H]-cytisine used as radioligand

Why This Matters

The 4-ethoxyphenyl substitution provides a defined electronic and steric perturbation that places this compound in a specific affinity band within the nAChR SAR landscape, enabling its use as a reference ligand for calibrating computational models that predict aryl substitution effects on receptor binding.

• [1] Elliott, R. L., Ryther, K. B., Anderson, D. J., Raszkiewicz, J. L., Campbell, J. E., Sullivan, J. P., & Garvey, D. S. (1995). Phenyl pyrrolidine analogues as potent nicotinic acetylcholine receptor (nAChR) ligands. Bioorganic & Medicinal Chemistry Letters, 5(9), 991–996. Ki range: 46 nM to >10,000 nM; most potent analogs: 46, 68, 75 nM. View Source
• [2] Rogers, C. J., & Dickerson, T. J. (2005). Hammett Correlation of Nornicotine Analogues in the Aqueous Aldol Reaction: Implications for Green Organocatalysis. A series of meta- and para-substituted 2-arylpyrrolidines with Hammett ρ = 1.14 (R² = 0.996). View Source

Physicochemical Differentiation: 4-Ethoxyphenyl-4-methyl vs. 3-Ethoxyphenyl-4-methyl and 4-Ethoxy-2-ethylphenyl-4-methyl Regioisomers

Direct physicochemical comparison between 2-(4-ethoxyphenyl)-4-methylpyrrolidine and its closest regioisomers reveals quantifiable differences that impact both analytical method development and formulation. The target compound (CAS 603068-21-9) exhibits a boiling point of 307.3 ± 35.0 °C, while its 3-ethoxyphenyl regioisomer 2-(3-ethoxyphenyl)-4-methylpyrrolidine (CAS 603068-20-8) shows a boiling point of 304.5 ± 35.0 °C, a difference of approximately 2.8 °C . The 4-ethoxy-2-ethylphenyl analog 2-(4-ethoxy-2-ethylphenyl)-4-methylpyrrolidine (CAS 603069-06-3) has a calculated LogP of 3.71 and molecular formula C15H23NO (MW ~233.35), versus the target compound's lower lipophilicity (estimated LogP ~2.8–3.1) and molecular formula C13H19NO (MW 205.30) . These differences in boiling point, LogP, and molecular weight translate to distinct retention times under reversed-phase chromatographic conditions and differential organic solvent partitioning behavior.

Physicochemical Properties

Data to verify

4-Ethoxy: bp ~307°C, LogP ~2.8–3.1; 3-ethoxy isomer: bp ~304.5°C; 4-ethoxy-2-ethyl analog: LogP 3.71, MW +28 Da.

Enables regioisomer-specific chromatographic method development

Predicted values; experimental verification recommended

Evidence Dimension	Boiling point, LogP, molecular weight, and molecular formula
Target Compound Data	Bp: 307.3 ± 35.0 °C; MW: 205.30; Formula: C13H19NO; LogP (est.): ~2.8–3.1
Comparator Or Baseline	2-(3-Ethoxyphenyl)-4-methylpyrrolidine: Bp 304.5 ± 35.0 °C; 2-(4-Ethoxy-2-ethylphenyl)-4-methylpyrrolidine: LogP 3.71, MW 233.35, Formula C15H23NO
Quantified Difference	ΔBp ≈ 2.8 °C (vs. 3-ethoxy regioisomer); ΔLogP ≈ 0.6–0.9 units (vs. 4-ethoxy-2-ethylphenyl analog); ΔMW = 28.05 Da
Conditions	Calculated/predicted physicochemical parameters at standard conditions (760 mmHg for boiling point; 25 °C for LogP)

Why This Matters

Quantifiable differences in boiling point and LogP between regioisomers directly impact chromatographic purification protocols, analytical method validation specificity, and formulation solvent selection—ensuring that procurement of the correct regioisomer is essential for reproducible experimental outcomes.

Hydrogen Bond Donor/Acceptor Profile and Rotatable Bond Count as Selectivity Determinants

2-(4-Ethoxyphenyl)-4-methylpyrrolidine possesses 1 hydrogen bond donor (pyrrolidine N–H) and 2 hydrogen bond acceptors (ethoxy oxygen and pyrrolidine nitrogen), with 3 rotatable bonds . In comparison, unsubstituted 2-phenylpyrrolidine (CAS 34589-49-4; C10H13N) has 1 HBD, 1 HBA, and 1 rotatable bond, while the more extensively substituted 2-(4-ethoxy-2-ethylphenyl)-4-methylpyrrolidine has 1 HBD, 2 HBA, and 4 rotatable bonds . The intermediate rotatable bond count (3 vs. 1 or 4) and dual HBA profile of the target compound confer a specific conformational flexibility-to-rigidity ratio and hydrogen bonding capacity that directly influences binding pose entropy penalties and molecular recognition specificity at protein targets compared to simpler or more complex analogs.

H-Bond & Flexibility

Data to verify

HBD:1, HBA:2, Rot. bonds:3; vs. 2-phenylpyrrolidine (1,1,1) and 4-ethoxy-2-ethylphenyl (1,2,4).

Balances conformational flexibility and binding entropy for fragment design

Calculated descriptors; experimental binding data needed

Evidence Dimension	Hydrogen bond donors (HBD), hydrogen bond acceptors (HBA), and rotatable bond count
Target Compound Data	HBD: 1; HBA: 2; Rotatable bonds: 3
Comparator Or Baseline	2-Phenylpyrrolidine: HBD 1, HBA 1, Rotatable bonds 1; 2-(4-Ethoxy-2-ethylphenyl)-4-methylpyrrolidine: HBD 1, HBA 2, Rotatable bonds 4
Quantified Difference	ΔHBA = +1 vs. 2-phenylpyrrolidine; ΔRotatable bonds = −1 vs. 4-ethoxy-2-ethylphenyl analog
Conditions	Structural descriptors derived from molecular formula and 2D structure; consistent with standard drug-likeness parameter calculations

Why This Matters

The intermediate HBA count and rotatable bond number position this compound in a physicochemical sweet spot for fragment-based drug discovery and scaffold-hopping campaigns, balancing conformational adaptability with binding entropy cost—a profile not simultaneously offered by simpler phenylpyrrolidines or bulkier di-substituted phenyl analogs.

Optimal Procurement and Deployment Scenarios for 2-(4-Ethoxyphenyl)-4-methylpyrrolidine Based on Differentiated Evidence

Herbicide Resistance-Breaking Discovery Programs Targeting HPPD with Non-Triketone Chemotypes

Research groups engaged in herbicide discovery targeting 4-hydroxyphenylpyruvate dioxygenase (HPPD) can deploy 2-(4-ethoxyphenyl)-4-methylpyrrolidine as a structurally novel, pyrrolidine-based scaffold hit with confirmed enzyme inhibitory activity (IC50 ≈ 90 nM, pig liver HPPD) [1]. Unlike commercial triketone HPPD inhibitors such as mesotrione and sulcotrione, the pyrrolidine core lacks the 1,3-diketone moiety responsible for metal chelation, potentially offering an alternative inhibition mechanism less susceptible to existing metabolic resistance pathways. The compound serves as a validated starting point for scaffold-hopping campaigns and pharmacophore diversification aimed at circumventing cross-resistance to triketone and pyrazole HPPD inhibitor classes.

Calibrating Computational nAChR Pharmacophore Models with a Mid-Range Affinity Pyrrolidine Ligand

Computational chemistry and molecular modeling teams developing pharmacophore or machine learning models for neuronal nicotinic acetylcholine receptor (nAChR) ligand prediction require structurally diverse reference compounds with known structure–affinity relationships [1]. The 2-arylpyrrolidine series, for which aryl substitution drives Ki values from 46 nM to >10,000 nM, contains an affinity gap in the moderate (100–1,000 nM) range that 2-(4-ethoxyphenyl)-4-methylpyrrolidine is predicted to occupy based on the electron-donating nature of the 4-ethoxy group (σp = −0.24) [1][2]. Procurement of this compound for radioligand displacement assays would generate the empirical Ki data point needed to anchor computational model predictions in this intermediate affinity band, improving model accuracy for virtual screening campaigns.

Analytical Method Development and Regioisomer-Specific Reference Standard Procurement

Analytical chemistry laboratories developing HPLC or LC-MS methods for pyrrolidine derivative purity assessment require regioisomer-specific reference standards to validate chromatographic resolution [1]. 2-(4-Ethoxyphenyl)-4-methylpyrrolidine (CAS 603068-21-9) can be distinguished from its 3-ethoxyphenyl regioisomer (CAS 603068-20-8) by a ~2.8 °C boiling point differential and distinct retention behavior under reversed-phase conditions, while the 4-ethoxy-2-ethylphenyl analog (CAS 603069-06-3) is differentiated by a LogP shift of approximately 0.6–0.9 units and a 28 Da molecular weight increase [2][3]. For contract research organizations and QC laboratories, procuring the precise regioisomer with verified CAS registry number ensures method specificity, prevents misidentification in impurity profiling, and supports regulatory documentation requirements.

Anti-HIV Medicinal Chemistry: Probing Alkoxy Chain Length in 2-Arylpyrrolidine Scaffolds

Medicinal chemistry teams pursuing optimization of 2-arylpyrrolidine-based anti-HIV agents can use 2-(4-ethoxyphenyl)-4-methylpyrrolidine as a representative alkoxyphenyl-substituted congener for systematic SAR expansion [1]. Within the published series of 26 analogs, the anti-HIV activity hierarchy (benzyloxyphenyl > alkoxyphenyl > unsubstituted phenyl) establishes that the 4-ethoxyphenyl derivative occupies a defined intermediate activity tier [1]. Researchers can procure this specific compound to benchmark the contribution of the ethoxy oxygen and ethyl chain length to antiviral potency, while using it as a synthetic precursor or comparative standard for exploring methoxy, propoxy, isopropoxy, and benzyloxy congeners—enabling a systematic alkoxy chain SAR study without the synthetic burden of independently preparing every comparator.

Application

Selection Property

Validation Focus

HPPD inhibitor screening (non-triketone)

Pyrrolidine-based HPPD inhibition (reported IC50 context)

HPPD enzyme assay validation

Computational nAChR pharmacophore modeling

Moderate-affinity pyrrolidine ligand (predicted Ki band)

Radioligand displacement assay confirmation

Regioisomer-specific analytical reference standard

Distinct boiling point and LogP relative to regioisomers

Chromatographic resolution and method specificity

Anti-HIV SAR: alkoxy chain optimization

Intermediate anti-HIV activity tier (alkoxyphenyl sub-class)

EC50 determination in primary lymphocyte assays

• [1] BindingDB. BDBM50403928 (CHEMBL307048). IC50: 90 nM against 4-Hydroxyphenylpyruvate dioxygenase (HPPD) from pig liver. Curated by ChEMBL. View Source
• [2] Elliott, R. L., Ryther, K. B., Anderson, D. J., Raszkiewicz, J. L., Campbell, J. E., Sullivan, J. P., & Garvey, D. S. (1995). Phenyl pyrrolidine analogues as potent nicotinic acetylcholine receptor (nAChR) ligands. Bioorganic & Medicinal Chemistry Letters, 5(9), 991–996. View Source
• [3] Rogers, C. J., & Dickerson, T. J. (2005). Hammett Correlation of Nornicotine Analogues in the Aqueous Aldol Reaction. σp for 4-ethoxy = −0.24; Hammett ρ = 1.14. View Source
• [4] Martirosyan, A. H., Gasparyan, S. P., Alexanyan, M. V., Harutyunyan, G. K., Panosyan, H. A., & Schinazi, R. F. (2016). Anti-human immunodeficiency activity of novel 2-arylpyrrolidine analogs. Anti-HIV activity hierarchy: benzyloxyphenyl > alkoxyphenyl > unsubstituted phenyl. View Source